An electroactive metal–organic framework-based novel on–off ratiometric electrochemical platform for effective detection of lead ions†
Analytical Methods Pub Date: 2023-02-20 DOI: 10.1039/D3AY00009E
Abstract
Metal–organic framework (MOF) materials exhibit unique advantages in adsorption, pre-enrichment and selective recognition of heavy metal ions due to their porous nature, tunable structure and ease of functionalization. However, due to the poor conductivity and electrochemical activity of most MOFs, their application in electrochemical sensing is limited. In this paper, an electroactive hybrid material rGO/UiO-bpy composed of UiO-bpy and electrochemically reduced graphene oxide (rGO) was prepared and has been successfully used in the electrochemical determination of lead ions (Pb2+). Interestingly, a reverse response relationship between the electrochemical signal of UiO-bpy and the concentration of Pb2+ was discovered in the experiment, which can be used to develop a novel on–off ratiometric sensing strategy for Pb2+ detection. To our knowledge, this is the first time that UiO-bpy has been used as both an improved electrode material for heavy metal ion detection and an internal reference probe for ratiometric analysis. This study is of great significance to expand the electrochemical application of UiO-bpy and develop innovative electrochemical ratiometric sensing strategies for Pb2+ determination.
Recommended Literature
- [1] The analysis of honey and other substances containing lævulose
- [2] Dendritic amphiphile mediated porous monolith for eliminating organic micropollutants from water†
- [3] Inside front cover
- [4] Selection of CD133-targeted DNA aptamers for the efficient and specific therapy of colorectal cancer†
- [5] More than ADEQUATE: doubling the sensitivity of 13CH–13CH correlations in double-quantum NMR experiments†
- [6] Front cover
- [7] [3,3]Paracyclophanes as planar chiral scaffolds for the synthesis of new phosphoric acids†
- [8] Polarization detection in deep-ultraviolet light with monoclinic gallium oxide nanobelts†
- [9] A highly selective and efficient single molecular FRET based sensor for ratiometric detection of Fe3+ ions†
- [10] Liquid phase deposition of iron phosphate thin films†
